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Compound of Interest

Compound Name: Alloc-D-Phe

Cat. No.: B7838797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of N-allyloxycarbonyl-

D-phenylalanine (Alloc-D-Phe-OH), a crucial building block in peptide synthesis and various

applications within drug development. This document details a common synthetic methodology,

presents a structured summary of key data, and includes visualizations to clarify the

experimental workflow.

Introduction
N-allyloxycarbonyl-D-phenylalanine is a derivative of the non-proteinogenic amino acid D-

phenylalanine, where the amino group is protected by an allyloxycarbonyl (Alloc) group. The

Alloc protecting group is valuable in orthogonal peptide synthesis strategies due to its selective

removal under mild conditions using palladium catalysts, which do not affect other common

protecting groups like Boc (tert-butoxycarbonyl) or Fmoc (9-fluorenylmethyloxycarbonyl). This

allows for specific modifications, such as side-chain cyclization or branching of peptides.

Synthesis Methodology
The synthesis of N-allyloxycarbonyl-D-phenylalanine is typically achieved through the acylation

of the amino group of D-phenylalanine with allyl chloroformate under basic conditions. This

reaction, a variation of the Schotten-Baumann reaction, is a robust and widely used method for

the N-protection of amino acids.
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General Reaction Scheme
The overall chemical transformation is depicted below:

Caption: General workflow for the synthesis of N-allyloxycarbonyl-D-phenylalanine.
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[https://www.benchchem.com/product/b7838797#synthesis-of-n-allyloxycarbonyl-d-
phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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